Cas no 866591-15-3 (2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide)

2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide structure

866591-15-3 structure

Product Name:2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide

CAS No:866591-15-3

MF:C₂₄H₁₇FN₂O₆S

MW:480.464988470078

CID:6084156

PubChem ID:2136670

Update Time:2023-12-13

2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide
- 1(4H)-Quinolineacetamide, N-1,3-benzodioxol-5-yl-6-fluoro-4-oxo-3-(phenylsulfonyl)-
- 866591-15-3
- 2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide
- CCG-134479
- 2-[3-(benzenesulfonyl)-6-fluoro-4-oxoquinolin-1-yl]-N-(1,3-benzodioxol-5-yl)acetamide
- AKOS001820728
- F1604-0321
- N-1,3-benzodioxol-5-yl-2-[6-fluoro-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl]acetamide
- Inchi： 1S/C24H17FN2O6S/c25-15-6-8-19-18(10-15)24(29)22(34(30,31)17-4-2-1-3-5-17)12-27(19)13-23(28)26-16-7-9-20-21(11-16)33-14-32-20/h1-12H,13-14H2,(H,26,28)
- InChI Key： QGACHVBYTVFUNB-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC=C3OCOC3=C2)=O)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

Exact Mass: 480.07913560g/mol
Monoisotopic Mass: 480.07913560g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 928
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 110Å²

Experimental Properties

Density: 1.519±0.06 g/cm3(Predicted)
Boiling Point: 739.8±60.0 °C(Predicted)
pka: 12.02±0.20(Predicted)

2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1604-0321-2μmol	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1604-0321-5μmol	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1604-0321-10μmol	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1604-0321-20μmol	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1604-0321-1mg	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1604-0321-2mg	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1604-0321-3mg	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1604-0321-4mg	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1604-0321-5mg	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1604-0321-10mg	2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide	866591-15-3	90%+	10mg	$79.0	2023-05-17